Cas no 52147-08-7 (1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]-)
52147-08-7 structure
Product Name:1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]-
CAS No:52147-08-7
MF:C15H7N3S
MW:261.301181077957
CID:360464
PubChem ID:20317771
Update Time:2025-04-19
1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]-
- 2-(4-cyanophenyl)sulfanylbenzene-1,3-dicarbonitrile
- 52147-08-7
- DTXSID80605138
- SCHEMBL11638193
- 2-[(4-Cyanophenyl)sulfanyl]benzene-1,3-dicarbonitrile
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- Inchi: 1S/C15H7N3S/c16-8-11-4-6-14(7-5-11)19-15-12(9-17)2-1-3-13(15)10-18/h1-7H
- InChI Key: GKOMCZMCKFOREC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C#N)=CC=1)C1C(C#N)=CC=CC=1C#N
Computed Properties
- Exact Mass: 261.03621
- Monoisotopic Mass: 261.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 96.7Ų
Experimental Properties
- PSA: 71.37
1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
52147-08-7 (1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]-) Related Products
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